ONO-NT 125
ONO-NT 125
Brand Name:
Vulcanchem
CAS No.:
121700-32-1
VCID:
VC0038719
InChI:
InChI=1S/C21H29NO4S/c1-15-7-11-18(12-8-15)27(25,26)22-14-20-17-10-9-16(13-17)19(20)5-3-2-4-6-21(23)24/h3,5,7-8,11-12,16-17,19-20,22H,2,4,6,9-10,13-14H2,1H3,(H,23,24)/b5-3-/t16-,17+,19-,20+/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)NCC2C3CCC(C3)C2C=CCCCC(=O)O
Molecular Formula:
C21H29NO4S
Molecular Weight:
391.5 g/mol
ONO-NT 125
CAS No.: 121700-32-1
Main Products
VCID: VC0038719
Molecular Formula: C21H29NO4S
Molecular Weight: 391.5 g/mol
| CAS No. | 121700-32-1 |
|---|---|
| Product Name | ONO-NT 125 |
| Molecular Formula | C21H29NO4S |
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | (Z)-6-[(1S,2R,3R,4R)-3-[[(4-methylphenyl)sulfonylamino]methyl]-2-bicyclo[2.2.1]heptanyl]hex-5-enoic acid |
| Standard InChI | InChI=1S/C21H29NO4S/c1-15-7-11-18(12-8-15)27(25,26)22-14-20-17-10-9-16(13-17)19(20)5-3-2-4-6-21(23)24/h3,5,7-8,11-12,16-17,19-20,22H,2,4,6,9-10,13-14H2,1H3,(H,23,24)/b5-3-/t16-,17+,19-,20+/m0/s1 |
| Standard InChIKey | ZQUVNOMEXKWSRI-ZVQSNZPMSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)NC[C@@H]2[C@@H]3CC[C@@H](C3)[C@@H]2/C=C\CCCC(=O)O |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)NCC2C3CCC(C3)C2C=CCCCC(=O)O |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)NCC2C3CCC(C3)C2C=CCCCC(=O)O |
| Synonyms | ONO-NT 026 ONO-NT 125 ONO-NT 125, (1R-(1alpha,2alpha(Z),3beta,4alpha))-isomer ONO-NT 125, (1S-(1alpha,2alpha(Z),3beta,4alpha))-isomer ONO-NT-026 ONO-NT-125 |
| PubChem Compound | 6439095 |
| Last Modified | Nov 11 2021 |
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